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Compound of Interest

Compound Name: 2-(Trimethylsilyl)benzofuran

CAS No.: 60981-57-9

Cat. No.: B6305021

Get Quote

Executive Summary
2-(Trimethylsilyl)benzofuran (CAS: 15964-84-8) is a critical organosilicon intermediate used

primarily as a protected benzofuran scaffold in medicinal chemistry and material science. Its

utility lies in the lability of the C–Si bond, allowing for controlled desilylation or ipso-substitution

(e.g., Halogen Dance reactions).

This guide provides a definitive solubility profile for 2-(trimethylsilyl)benzofuran. Unlike

standard reagents, its solubility is dictated not just by polarity, but by the hydrophobic bulk of

the trimethylsilyl (TMS) group and its chemical instability toward specific ions (H⁺, F⁻).

Part 1: Physicochemical Profile & Solubility
Mechanism[1]
Structural Determinants of Solubility
The molecule consists of a bicyclic aromatic ether (benzofuran) fused to a trimethylsilyl group.
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Lipophilicity Driver: The TMS group is highly lipophilic (grease-like), significantly increasing

the LogP compared to the parent benzofuran (LogP ~2.67 → Predicted LogP ~4.5+ for the

TMS derivative).

Solvation Mechanism: Dissolution is driven by Van der Waals forces and London dispersion

interactions. The molecule lacks hydrogen bond donors, making it incompatible with aqueous

environments.

Predicted Solubility Parameters
Property Value / Description Implication

Physical State
Oily Liquid (Colorless to Pale

Yellow)

Miscible with most organic

solvents.

LogP (Predicted) ~4.5 - 5.0
Highly hydrophobic; partitions

into lipid layers.

Hydrogen Bond Donors 0
Insoluble in water; no H-

bonding capability.

Hydrogen Bond Acceptors 1 (Furan Oxygen)
Weak interaction with protic

solvents.

Part 2: Solvent Compatibility Matrix
The following matrix categorizes solvents based on solubility efficiency and chemical stability.

Primary Solvents (Recommended)
These solvents are chemically inert toward the C–Si bond and offer high solubility (>100

mg/mL).
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Solvent Class Specific Solvent Solubility Operational Notes

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Standard Choice.

Ideal for NMR (

) and reactions

involving

electrophiles.

Ethers
THF, Diethyl Ether,

1,4-Dioxane
Excellent

Preferred for

Lithiation. THF

coordinates Li

species, stabilizing the

anion during

synthesis.

Hydrocarbons
Hexanes, Pentane,

Cyclohexane
Good/Miscible

Useful for trituration or

removing polar

impurities.

Aromatics Toluene, Benzene Excellent

High boiling point

options for cross-

coupling reactions

(e.g., Negishi, Stille).

Conditional Solvents (Use with Caution)
Solvents that dissolve the compound but pose stability risks under specific conditions.
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Solvent Class Specific Solvent Risk Factor Mitigation Strategy

Polar Aprotic
DMSO, DMF,

Acetonitrile
Moderate

Nucleophilic Attack

Risk. At high

temperatures (>80°C),

nucleophiles in these

solvents can trigger

desilylation.

Alcohols Methanol, Ethanol High

Protodesilylation Risk.

If the alcohol is acidic

(even trace HCl), the

TMS group will

cleave, regenerating

benzofuran.

Ketones Acetone Low

Generally safe, but

aldol condensation

side-reactions can

occur if strong bases

are present.

Non-Solvents (Incompatible)
Solvent Solubility Consequence

Water Insoluble (<0.1 mg/mL)

Phase separation. Hydrolysis

of C-Si bond occurs slowly if

pH is not 7.

Acidic Media Acetic Acid, TFA Reactive

Part 3: Visualization & Decision Logic
Solvent Selection Decision Tree
This diagram guides the researcher to the correct solvent based on the intended application

(Synthesis vs. Analysis).
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Figure 1: Decision matrix for solvent selection. Note that for storage, keeping the compound

neat (solvent-free) under inert gas is superior to any solution.

Part 4: Experimental Protocols
Protocol A: Preparation of a Standard Stock Solution
(100 mM)
Context: For use in palladium-catalyzed cross-coupling reactions.

Reagents:

2-(Trimethylsilyl)benzofuran (MW: 190.32 g/mol )

Anhydrous Toluene (Sigma-Aldrich, Sure/Seal™)

Procedure:

Inert Environment: Purge a 20 mL scintillation vial with Argon or Nitrogen.
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Weighing: Weigh 190 mg of 2-(trimethylsilyl)benzofuran.

Note: As it is an oil, use a gas-tight syringe for transfer to avoid evaporation or moisture

ingress. Density is approx 0.97 g/mL.

Dissolution: Add 5.0 mL of anhydrous Toluene.

Mixing: Vortex for 10 seconds. The solution should be clear and colorless.

Validation: Visually inspect for "oil streaks" (schlieren lines). If present, vortex again.

Storage: Seal with Parafilm and store at 4°C.

Protocol B: Solubility Validation (The "Drop Test")
Context: To verify solvent quality before committing valuable starting material.

Place 1 drop (~20 µL) of 2-TMS-benzofuran into a microcentrifuge tube.

Add 500 µL of the target solvent.

Shake manually.

Pass Criteria: Solution is homogenous and clear.

Fail Criteria: Turbidity, phase separation, or heat generation (indicates reaction).

Part 5: Stability & Handling Risks
The "Silicon Switch" (Protodesilylation)
The C(sp²)–Si bond is robust in neutral/basic non-polar media but fragile in the presence of

protons or fluoride ions.

Mechanism: Electrophilic aromatic substitution where H⁺ replaces TMS.

Risk: Using "wet" chloroform or acidic methanol will slowly convert your stock of 2-
(trimethylsilyl)benzofuran back into benzofuran.
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Prevention: Always use anhydrous solvents stored over molecular sieves (3Å or 4Å).

Safety (SDS Summary)
Flammability: Flash point is likely <60°C (Category 3 Flammable Liquid).

Handling: Use in a fume hood. Avoid inhalation.

Storage: Store under inert atmosphere (Argon) at 2-8°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6305021?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6305021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

